Cas no 34349-25-2 (Cyclohexanone, 2-(1-mercapto-1-methylethyl)-5-methyl-, (2S,5R)-)

• Product Name: Cyclohexanone, 2-(1-mercapto-1-methylethyl)-5-methyl-, (2S,5R)-
• CAS No: 34349-25-2
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 1462363
• PubChem ID: 6951714
• Update Time: 2025-04-20

Cyclohexanone, 2-(1-mercapto-1-methylethyl)-5-methyl-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(1-mercapto-1-methylethyl)-5-methyl-, (2S,5R)-
• CYCLOHEXANONE, 2-(1-MERCAPTO-1-METHYLETHYL)-5-METHYL-, (2R,5S)-REL-
• DTXSID00426246
• DB-264644
• PP49989A6X
• SCHEMBL19296599
• p-Menthan-3-one, 8-mercapto-, cis-
• 33284-96-7
• 8-MERCAPTO-P-MENTHAN-3-ONE, CIS-
• 34349-25-2
• AKOS006328358
• 5-Methyl-2-(1-methyl-1-sulfanylethyl)cyclohexanone #
• p-Mentha-8-thiol-3-one, cis-
• cis-2-(1-Mercapto-1-methylethyl)-5-methylcyclohexan-1-one
• (2S,5R)-5-methyl-2-(2-sulfanylpropan-2-yl)cyclohexan-1-one
• Cyclohexanone, 2-(1-mercapto-1-methylethyl)-5-methyl-, (2R-cis)-

• Inchi： 1S/C10H18OS/c1-7-4-5-8(9(11)6-7)10(2,3)12/h7-8,12H,4-6H2,1-3H3/t7-,8+/m1/s1
• InChI Key： RVOKNSFEAOYULQ-SFYZADRCSA-N
• SMILES： SC(C)(C)[C@@H]1C(C[C@H](C)CC1)=O

Computed Properties

• Exact Mass: 186.10794
• Monoisotopic Mass: 186.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids